Cas no 1261972-90-0 (2-Hydroxy-4-(thiophen-2-yl)benzonitrile)

2-Hydroxy-4-(thiophen-2-yl)benzonitrile is a versatile heterocyclic compound featuring a benzonitrile core substituted with a hydroxyl group and a thiophene moiety. Its unique structure combines aromatic and heteroaromatic properties, making it valuable in organic synthesis and pharmaceutical research. The compound exhibits potential as a building block for agrochemicals, dyes, and bioactive molecules due to its electron-rich thiophene ring and reactive nitrile group. Its stability and compatibility with cross-coupling reactions enhance its utility in constructing complex molecular frameworks. The hydroxyl group further allows for derivatization, broadening its applicability in medicinal chemistry and material science. This compound is particularly useful in developing novel heterocyclic systems with tailored functionalities.

2-Hydroxy-4-(thiophen-2-yl)benzonitrile structure

1261972-90-0 structure

Product Name:2-Hydroxy-4-(thiophen-2-yl)benzonitrile

CAS No:1261972-90-0

MF:C₁₁H₇NOS

MW:201.244381189346

MDL:MFCD18314134

CID:2766890

PubChem ID:53219811

Update Time:2025-06-07

2-Hydroxy-4-(thiophen-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-4-(thiophen-2-yl)benzonitrile
- BDA84470
- 2-Cyano-5-(thiophen-2-yl)phenol, 95%
- 2-CYANO-5-(THIOPHEN-2-YL)PHENOL
- 1261972-90-0
- SCHEMBL16596412
- MFCD18314134
- DTXSID60684603
- MDL： MFCD18314134
- Inchi： 1S/C11H7NOS/c12-7-9-4-3-8(6-10(9)13)11-2-1-5-14-11/h1-6,13H
- InChI Key： XBOHNSRJECZGLO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=CC(C#N)=C(C=1)O

Computed Properties

Exact Mass: 201.02483502Da
Monoisotopic Mass: 201.02483502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 72.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320173-5 g	2-Cyano-5-(thiophen-2-yl)phenol, 95%; .	1261972-90-0	95%	5g	€1159.00	2023-04-26
abcr	AB320173-5g	2-Cyano-5-(thiophen-2-yl)phenol, 95%; .	1261972-90-0	95%	5g	€1159.00	2025-04-21